Cas no 1092352-92-5 (4-iodo-N,N-dimethyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-iodo-N,N-dimethyl-1H-pyrrole-2-carboxamide
• CAS No: 1092352-92-5
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• MDL: MFCD11553066
• CID: 4571011
• Update Time: 2025-10-28

4-iodo-N,N-dimethyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-iodo-N,N-dimethyl-1H-pyrrole-2-carboxamide

• MDL： MFCD11553066
• Inchi： 1S/C7H9IN2O/c1-10(2)7(11)6-3-5(8)4-9-6/h3-4,9H,1-2H3
• InChI Key： CUXDOSZOJONZAA-UHFFFAOYSA-N
• SMILES： N1C=C(I)C=C1C(N(C)C)=O

4-iodo-N,N-dimethyl-1H-pyrrole-2-carboxamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-iodo-N,N-dimethyl-1H-pyrrole-2-carboxamide

4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide (CAS No. 1092352-92-5)

The compound 4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide (CAS No. 1092352-92-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide belongs to the class of pyrrole derivatives, which are known for their versatility and wide-ranging applications in drug discovery, material synthesis, and chemical catalysis. The presence of the iodo group at the 4-position of the pyrrole ring introduces unique electronic and steric properties, enhancing its reactivity and making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which can be utilized in the fabrication of high-performance organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The carboxamide group plays a crucial role in enabling strong intermolecular interactions, which are essential for achieving high-order molecular packing and improved device performance.

In addition to its material science applications, 4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide has also been investigated for its potential in medicinal chemistry. The compound's ability to act as a bioisostere for other functional groups has made it a valuable tool in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. Recent findings suggest that this compound exhibits selective binding affinity towards certain protein targets, making it a promising candidate for further pharmacological studies.

The synthesis of 4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide involves a multi-step process that typically begins with the preparation of the pyrrole ring followed by functionalization with the iodo group and subsequent amidation. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring scalability for industrial applications.

One of the most exciting developments involving 4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide is its use as a building block in supramolecular chemistry. By leveraging its ability to form hydrogen bonds and π–π interactions, scientists have successfully incorporated this compound into self-healing materials and stimuli-responsive systems. These advancements open up new possibilities for creating adaptive materials with applications in sensors, actuators, and smart packaging.

In conclusion, 4-Iodo-N,N-Dimethyl-1H-Pyrrole-2-Carboxamide (CAS No. 1092352-92-5) is a versatile compound with immense potential across multiple disciplines. Its unique chemical properties, combined with recent breakthroughs in synthesis and application development, position it as a key player in advancing modern materials science and medicinal chemistry.